9-Trifluoromethyl-5,6,7,8-tetrahydro-pyrazolo[5,1-b]quinazoline-3-carbonitrile

• Molecular Formula: C12H9F3N4
• Molecular Weight: 266.22 g/mol
• IUPAC Name: 9-(trifluoromethyl)-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline-3-carbonitrile
• InChI: InChI=1S/C12H9F3N4/c13-12(14,15)10-8-3-1-2-4-9(8)18-11-7(5-16)6-17-19(10)11/h6H,1-4H2
• InChI Key: IYFCYRVXKSWZHF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=NN3C(=C2C1)C(F)(F)F)C#N
• solubility: 26.9 [ug/mL] (The mean of the results at pH 7.4)

Description

9-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROPYRAZOLO[5,1-B]QUINAZOLIN-3-YL CYANIDE is a heterocyclic compound that belongs to the quinazoline family. . This compound, with its unique structure, has garnered interest for its potential therapeutic properties and applications in various scientific fields.

Preparation Methods

The synthesis of 9-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROPYRAZOLO[5,1-B]QUINAZOLIN-3-YL CYANIDE typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the cyclocondensation of appropriate amines with aldehydes or ketones, followed by further functionalization to introduce the trifluoromethyl and cyanide groups . Industrial production methods often employ optimized reaction conditions to maximize yield and purity, utilizing catalysts and specific solvents to facilitate the reactions .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, often using reagents such as halogens or organometallic compounds.

Common reagents and conditions used in these reactions include strong acids or bases, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

9-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDROPYRAZOLO[5,1-B]QUINAZOLIN-3-YL CYANIDE has been explored for various scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s biological activity is of interest